Cas no 2228723-88-2 (3-fluoro-2,2,3-trimethylbutanal)

• Product Name: 3-fluoro-2,2,3-trimethylbutanal
• CAS No: 2228723-88-2
• MF: C₇H₁₃FO
• MW: 132.175925970078
• CID: 6541467
• PubChem ID: 134421615
• Update Time: 2025-07-18

3-fluoro-2,2,3-trimethylbutanal Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2,2,3-trimethylbutanal
• 2228723-88-2
• EN300-1768355
• SCHEMBL20054710

• Inchi： 1S/C7H13FO/c1-6(2,5-9)7(3,4)8/h5H,1-4H3
• InChI Key： ICZMMNMCPXWAIS-UHFFFAOYSA-N
• SMILES： FC(C)(C)C(C=O)(C)C

Computed Properties

• Exact Mass: 132.095043196g/mol
• Monoisotopic Mass: 132.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-fluoro-2,2,3-trimethylbutanal

Professional Introduction to Compound with CAS No. 2228723-88-2 and Product Name: 3-fluoro-2,2,3-trimethylbutanal

3-fluoro-2,2,3-trimethylbutanal (CAS No. 2228723-88-2) is a fluorinated aldehyde that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis due to its unique structural and functional properties. This compound, characterized by a fluorine atom substituent and a branched aldehyde group, exhibits a high degree of chemical reactivity that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the fluorine atom not only influences the electronic properties of the molecule but also enhances its metabolic stability, making it an attractive candidate for drug development.

The structure of 3-fluoro-2,2,3-trimethylbutanal is notable for its three methyl groups attached to the second carbon atom, which creates a sterically hindered environment around the aldehyde functionality. This steric hindrance can influence the reactivity of the aldehyde group in various chemical transformations, making it a versatile building block for constructing more complex molecular architectures. The fluorine substituent at the third carbon position introduces polarity and electron-withdrawing effects, which can modulate the pharmacokinetic properties of derivatives synthesized from this compound.

In recent years, 3-fluoro-2,2,3-trimethylbutanal has been extensively studied for its potential applications in medicinal chemistry. One of the most promising areas of research involves its use as a precursor in the synthesis of fluorinated heterocycles, which are known for their enhanced binding affinity and improved pharmacological profiles. For instance, studies have demonstrated that fluorinated aldehydes can serve as key intermediates in the preparation of kinase inhibitors and antiviral agents. The ability to introduce fluorine atoms into biologically active molecules is particularly valuable because fluorine can significantly alter the metabolic half-life and distribution of drugs in vivo.

The synthesis of 3-fluoro-2,2,3-trimethylbutanal typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include the fluorination of ketones or aldehydes followed by functional group transformations to introduce the desired substituents. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to enhance the efficiency and selectivity of these processes. The growing interest in fluorinated compounds in drug discovery has spurred innovation in synthetic methodologies to produce these molecules with high purity and yield.

Recent research has highlighted the role of 3-fluoro-2,2,3-trimethylbutanal in developing novel therapeutic agents targeting neurological disorders. Aldehydes with fluorine substituents have shown promise as intermediates for small-molecule drugs that interact with specific neurotransmitter receptors. For example, derivatives of this compound have been investigated for their potential as acetylcholinesterase inhibitors, which are used to treat cognitive impairments associated with Alzheimer's disease. The structural features of 3-fluoro-2,2,3-trimethylbutanal, particularly its ability to form hydrogen bonds and interact with biological targets through dipole-dipole interactions, make it an ideal candidate for such applications.

The pharmacological properties of compounds derived from 3-fluoro-2,2,3-trimethylbutanal are influenced by several factors, including their solubility, stability, and ability to cross biological membranes. Fluorine atoms can enhance lipophilicity while also improving metabolic stability by resisting oxidative degradation. These properties are critical for ensuring that drug candidates reach their target sites effectively and remain active long enough to exert their therapeutic effects. Furthermore, computational modeling studies have been used to predict how modifications to the structure of 3-fluoro-2,2,3-trimethylbutanal can optimize its pharmacokinetic profile.

In industrial applications, 3-fluoro-2,2,3-trimethylbutanal serves as a key intermediate in producing specialty chemicals used in agrochemicals and materials science. Its unique reactivity allows for the synthesis of fluorinated polymers and coatings that exhibit enhanced durability and chemical resistance. These materials find applications in industries where performance under harsh conditions is essential, such as aerospace and automotive manufacturing. The versatility of this compound underscores its importance not only in pharmaceuticals but also in broader chemical manufacturing sectors.

The future prospects for 3-fluoro-2,2,3-trimethylbutanal are bright given its multifaceted utility across multiple scientific disciplines. Ongoing research aims to expand its synthetic applications through innovative catalytic systems and green chemistry approaches that minimize waste and energy consumption. As our understanding of molecular interactions deepens, this compound will continue to play a pivotal role in developing next-generation therapeutics and advanced materials. Its unique combination of structural features makes it a cornerstone in modern chemical synthesis and drug design.